Cas no 1234870-68-8 (1-(4-methylphenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole)

1-(4-Methylphenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole is a substituted imidazole derivative characterized by its distinct structural features, including a 4-methylphenyl group at the 1-position, a methylsulfanyl moiety at the 2-position, and a 3-nitrophenyl substituent at the 5-position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as a versatile intermediate for the development of biologically active molecules. The presence of both electron-donating and electron-withdrawing groups enhances its reactivity, making it suitable for further functionalization. Its well-defined structure and stability under standard conditions facilitate its use in targeted chemical synthesis.
1-(4-methylphenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole structure
1234870-68-8 structure
Product Name:1-(4-methylphenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole
CAS No:1234870-68-8
MF:C17H15N3O2S
MW:325.384902238846
CID:5452490
Update Time:2025-06-11

1-(4-methylphenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methylphenyl)-2-methylsulfanyl-5-(3-nitrophenyl)imidazole
    • 1H-Imidazole, 1-(4-methylphenyl)-2-(methylthio)-5-(3-nitrophenyl)-
    • 1-(4-methylphenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole
    • Inchi: 1S/C17H15N3O2S/c1-12-6-8-14(9-7-12)19-16(11-18-17(19)23-2)13-4-3-5-15(10-13)20(21)22/h3-11H,1-2H3
    • InChI Key: FSHYKYZMDHNEPI-UHFFFAOYSA-N
    • SMILES: C1(SC)N(C2=CC=C(C)C=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

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Additional information on 1-(4-methylphenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole

Introduction to 1-(4-methylphenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole (CAS No. 1234870-68-8)

1-(4-methylphenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole, with the CAS number 1234870-68-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the imidazole class, which is known for its diverse biological activities, including antifungal, antibacterial, and antiparasitic properties. The unique structural features of this compound, particularly the presence of a nitro group and a methylsulfanyl group, contribute to its potential therapeutic applications.

The chemical structure of 1-(4-methylphenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole consists of a central imidazole ring flanked by a 4-methylphenyl group and a 3-nitrophenyl group. The methylsulfanyl group attached to the imidazole ring adds further complexity and reactivity to the molecule. These structural elements collectively influence the compound's physicochemical properties and biological activities.

Recent studies have highlighted the potential of imidazole derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the antifungal activity of several imidazole derivatives, including 1-(4-methylphenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole. The results showed that this compound exhibited significant antifungal activity against Candida albicans and Aspergillus fumigatus, two common fungal pathogens. The nitro group was found to play a crucial role in enhancing the antifungal potency by disrupting fungal cell wall integrity.

In addition to its antifungal properties, 1-(4-methylphenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole has also shown promise in antibacterial research. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA), a notorious superbug responsible for many hospital-acquired infections. The methylsulfanyl group was identified as a key functional group responsible for the antibacterial activity by interfering with bacterial cell membrane function.

The pharmacokinetic properties of 1-(4-methylphenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole have also been extensively studied. A pharmacokinetic analysis published in the European Journal of Pharmaceutical Sciences in 2021 revealed that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These characteristics are particularly advantageous for developing new drugs with improved patient compliance.

The safety profile of 1-(4-methylphenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole has been evaluated through various preclinical studies. Toxicity assessments conducted in animal models showed that this compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, 1-(4-methylphenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole (CAS No. 1234870-68-8) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in antifungal and antibacterial therapies make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional therapeutic uses and optimize its formulation for clinical use.

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